![molecular formula C9H11N3O2 B1466000 1H-Pyrrolo[2,3-b]pyridin-4-amine acetate CAS No. 1373253-21-4](/img/structure/B1466000.png)
1H-Pyrrolo[2,3-b]pyridin-4-amine acetate
Overview
Description
1H-Pyrrolo[2,3-b]pyridin-4-amine is a chemical compound with the empirical formula C7H7N3. It has a molecular weight of 133.15 . It’s a heterocyclic compound and is used as a building block in chemical synthesis .
Synthesis Analysis
The synthesis of 1H-Pyrrolo[2,3-b]pyridin-4-amine derivatives has been described in various studies. For instance, the introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-Pyrrolo[2,3-b]pyridine ring led to a large increase in JAK3 inhibitory activity .Molecular Structure Analysis
The molecular structure of 1H-Pyrrolo[2,3-b]pyridin-4-amine consists of a pyrrolopyridine core with an amine group at the 4-position . The SMILES string representation of the molecule is Nc1ccnc2[nH]ccc12 .Scientific Research Applications
Cancer Therapeutics
1H-Pyrrolo[2,3-b]pyridin-4-amine acetate: derivatives have been identified as potent inhibitors of the fibroblast growth factor receptor (FGFR), which is implicated in various types of cancers . Abnormal activation of FGFR signaling pathways can lead to cancer progression and resistance to therapy. Therefore, targeting FGFRs is a promising strategy for cancer treatment. Compounds derived from this chemical scaffold have shown potential in inhibiting cancer cell proliferation, migration, and invasion, particularly in breast cancer models .
Kinase Inhibition
The compound’s derivatives are also significant in kinase inhibition, a crucial process in signal transduction pathways that regulate organ development, cell proliferation, and angiogenesis . Kinase inhibitors are an important class of drugs in the treatment of diseases where these pathways are dysregulated, such as cancer and inflammatory conditions.
Diabetes Management
Research suggests that derivatives of 1H-Pyrrolo[2,3-b]pyridin-4-amine acetate may be beneficial in reducing blood glucose levels, which could have implications for the prevention and treatment of diabetes and related disorders . This includes type 1 diabetes, obesity-related diabetes, and cardiovascular diseases associated with hyperglycemia.
Antimicrobial Activity
Pyrrolopyrazine derivatives, which share a similar structural motif with 1H-Pyrrolo[2,3-b]pyridin-4-amine acetate , have exhibited antimicrobial properties . These compounds have shown effectiveness against a range of bacterial and fungal pathogens, suggesting potential applications in the development of new antimicrobial agents.
Anti-inflammatory Applications
Due to the compound’s role in kinase inhibition, there is potential for its derivatives to be used in anti-inflammatory therapies . Kinases play a role in the signaling pathways that mediate inflammatory responses, and their inhibition can help in the treatment of chronic inflammatory diseases.
Drug Discovery and Lead Optimization
The low molecular weight and potent activity of 1H-Pyrrolo[2,3-b]pyridin-4-amine acetate derivatives make them appealing lead compounds for drug discovery . Their structure provides a good foundation for the synthesis of new molecules with enhanced therapeutic properties.
Antitumor Activity
Some derivatives have shown promise in antitumor activity, particularly in the context of breast cancer . They may interact with key proteins involved in cancer growth and progression, offering a pathway to develop new antitumor agents.
Endocrine Therapy and Chemotherapy Resistance
Compounds based on 1H-Pyrrolo[2,3-b]pyridin-4-amine acetate may play a role in overcoming resistance to endocrine therapy and chemotherapy in cancer treatment . By interacting with proteins that contribute to therapy resistance, these compounds could enhance the effectiveness of existing cancer treatments.
Mechanism of Action
properties
IUPAC Name |
acetic acid;1H-pyrrolo[2,3-b]pyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3.C2H4O2/c8-6-2-4-10-7-5(6)1-3-9-7;1-2(3)4/h1-4H,(H3,8,9,10);1H3,(H,3,4) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQXDMLNTPZMDBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O.C1=CNC2=NC=CC(=C21)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20719248 |
Source
|
| Record name | Acetic acid--1H-pyrrolo[2,3-b]pyridin-4-amine (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20719248 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Pyrrolo[2,3-b]pyridin-4-amine acetate | |
CAS RN |
1373253-21-4 |
Source
|
| Record name | 1H-Pyrrolo[2,3-b]pyridin-4-amine, acetate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1373253-21-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetic acid--1H-pyrrolo[2,3-b]pyridin-4-amine (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20719248 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,4-dihydro-2H-pyrano[2,3-c]pyridine-6-carbaldehyde](/img/structure/B1465917.png)
![2-[(4-Methoxyphenyl)methoxy]aniline hydrochloride](/img/structure/B1465919.png)
![2-Benzyl-5-(6-phenylpyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole](/img/structure/B1465935.png)
![1-[4-(3-Pyrrolidinyloxy)phenyl]-1-ethanone hydrochloride](/img/structure/B1465937.png)